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Compound of Interest

Compound Name: (2S,4R)-DS89002333

Cat. No.: B15543442 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(2S,4R)-DS89002333 is the enantiomer of DS89002333, a potent and orally active inhibitor of

Protein Kinase A (PKA) catalytic subunit alpha (PRKACA), with an IC50 of 0.3 nM.[1][2] It has

demonstrated significant anti-tumor activity in preclinical models of fibrolamellar hepatocellular

carcinoma (FL-HCC), a rare liver cancer characterized by the DNAJB1-PRKACA fusion gene.

[1][3] The oncogenic activity in this cancer is dependent on the kinase activity of the fusion

protein, making PRKACA a key therapeutic target.[3] (2S,4R)-DS89002333 inhibits the

phosphorylation of downstream targets of PKA, such as CREB, in a dose-dependent manner.

[1] Proper dissolution and handling of this compound are critical for accurate and reproducible

experimental results.

This document provides detailed protocols for the dissolution of (2S,4R)-DS89002333 in

dimethyl sulfoxide (DMSO) for use in research applications.

Compound Properties
A summary of the key quantitative data for (2S,4R)-DS89002333 is presented in the table

below for easy reference.
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Property Value Source

Molecular Formula C₂₂H₂₀ClF₂N₃O₃ [2]

Molecular Weight 447.86 g/mol [2]

CAS Number 2832159-79-0 [1][4]

Purity ≥99% [1]

Appearance Crystalline solid/Powder [5]

Solubility in DMSO
100 mg/mL (may require

ultrasonication)
[6]

IC₅₀ (PRKACA) 0.3 nM [1][2]

Storage (Powder) -20°C for up to 3 years [7]

Storage (Stock Solution in

DMSO)

-80°C for up to 6 months,

-20°C for up to 1 month
[5][7][8]

Experimental Protocols
Materials and Equipment

(2S,4R)-DS89002333 powder

Anhydrous/spectroscopic grade Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Water bath sonicator or bath sonicator

Sterile, nuclease-free pipette tips

Personal Protective Equipment (PPE): gloves, lab coat, safety glasses
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Protocol 1: Preparation of a High-Concentration Stock
Solution in DMSO
This protocol describes the preparation of a high-concentration stock solution of (2S,4R)-
DS89002333 in DMSO.

1. Pre-dissolution Preparation:

Before opening the vial, centrifuge the (2S,4R)-DS89002333 powder to ensure all the
compound is at the bottom of the vial.[5]
Allow the compound vial and the DMSO to equilibrate to room temperature before opening to
minimize moisture absorption.
Work in a clean, sterile environment, such as a laminar flow hood, especially if the solution
will be used for cell culture.[9]

2. Weighing the Compound:

Accurately weigh the desired amount of (2S,4R)-DS89002333 powder using a calibrated
analytical balance.
For small quantities (≤10 mg), it is recommended to dissolve the entire amount directly in the
vial to avoid weighing errors.[5]

3. Dissolution in DMSO:

Add the appropriate volume of anhydrous DMSO to the vial containing the compound to
achieve the desired stock concentration (e.g., for a 10 mM stock solution, add the
appropriate volume of DMSO based on the molecular weight of 447.86 g/mol ).
Vortex the solution vigorously for several minutes.
If the compound does not fully dissolve, use a water bath sonicator to facilitate dissolution.[8]
Intermittent warming of the solution to 37°C can also aid in solubilization.[8]
Visually inspect the solution to ensure there are no visible particles. The solution should be
clear.

4. Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles.[5]
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Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).[5][7][8]

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
This protocol details the dilution of the DMSO stock solution for use in cell culture experiments.

1. Thawing the Stock Solution:

Thaw a single aliquot of the (2S,4R)-DS89002333 stock solution at room temperature.

2. Serial Dilutions:

Perform serial dilutions of the DMSO stock solution in sterile cell culture medium or
phosphate-buffered saline (PBS) to achieve the desired final working concentrations.
It is crucial to add the DMSO stock solution dropwise to the aqueous medium while gently
mixing to prevent precipitation.[9]
To avoid cell toxicity, the final concentration of DMSO in the cell culture medium should be
kept low, typically below 0.5%, and ideally not exceeding 0.1%.[5][7]
Always include a vehicle control (culture medium with the same final concentration of
DMSO) in your experiments.[7]

3. Application to Cells:

Aspirate the old medium from the cells and replace it with the medium containing the desired
concentration of (2S,4R)-DS89002333.[9]
Incubate the cells for the desired experimental duration.

Visualizations
Below are diagrams illustrating the experimental workflow for dissolving (2S,4R)-DS89002333
and the signaling pathway it inhibits.
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Caption: Workflow for dissolving (2S,4R)-DS89002333 in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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